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Compound of Interest

Compound Name: 4-Epidoxycycline

Cat. No.: B15603433

An in-depth examination of 4-epidoxycycline as a critical impurity standard in the
manufacturing and quality control of doxycycline-based pharmaceuticals.

Introduction

Doxycycline, a broad-spectrum tetracycline antibiotic, is a cornerstone in the treatment of a
wide array of bacterial infections. Its manufacturing and formulation, however, are
accompanied by the inevitable formation of impurities, which can impact its safety and efficacy.
Among these, 4-epidoxycycline stands out as a significant degradation product and a
specified impurity in major pharmacopeias, including the United States Pharmacopeia (USP)
and the European Pharmacopoeia (EP).[1][2][3] This technical guide provides a comprehensive
overview of 4-epidoxycycline, its formation, analytical quantification, regulatory specifications,
and biological significance, tailored for researchers, scientists, and drug development
professionals.

Chemical Properties and Formation Pathway

4-Epidoxycycline is a stereoisomer of doxycycline, differing in the configuration at the C-4
position of the tetracycline ring structure. This epimerization is a reversible process that can
occur under various conditions such as heat, humidity, and exposure to acidic or basic
environments.[4][5] The formation of 4-epidoxycycline is a critical parameter to monitor during
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the manufacturing process and throughout the shelf-life of doxycycline products to ensure their

quality and stability.[4][6]

Table 1: Chemical and Physical Properties of Doxycycline and 4-Epidoxycycline

Property Doxycycline 4-Epidoxycycline
(4S,4aR,5S,5aR,6R,12aS)-4- (4R,4aR,5S,5aR,6R,12aS)-4-
(Dimethylamino)-1,4,4a,5,5a,6, (Dimethylamino)-1,4,4a,5,5a,6,
11,12a-octahydro- 11,12a-octahydro-

IUPAC Name
3,5,10,12,12a-pentahydroxy-6-  3,5,10,12,12a-pentahydroxy-6-
methyl-1,11-dioxo-2- methyl-1,11-dioxo-2-
naphthacenecarboxamide naphthacenecarboxamide[7]

CAS Number 564-25-0 6543-77-7[6][8]

Molecular Formula C22H24N20s C22H24N20s[6]

Molecular Weight 444.44 g/mol 444.44 g/mol [6]

Doxycycline EP Impurity C[1]
Synonyms -

[7]

The epimerization process represents a key degradation pathway for doxycycline.

Understanding the kinetics and influencing factors of this transformation is crucial for

developing stable formulations and appropriate storage conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://wjbphs.com/content/degradation-study-doxycycline-bulk-and-formulation-uv-visible-spectrophotometry
https://wjbphs.com/content/degradation-study-doxycycline-bulk-and-formulation-uv-visible-spectrophotometry
https://www.drugfuture.com/Pharmacopoeia/EP7/DATA/0272E.PDF
https://en.wikipedia.org/wiki/Doxycycline
https://www.uspnf.com/sites/default/files/usp_pdf/EN/USPNF/revisions/doxycycline_hyclate_capsules_rb_notice.pdf
https://www.researchgate.net/publication/257462697_HPLC_method_development_for_determination_of_doxycycline_in_human_seminal_fluid
https://jddtonline.info/index.php/jddt/article/view/6087/5441
http://www.uspbpep.com/usp29/v29240/usp29nf24s0_m28350.html
https://www.researchgate.net/publication/373513379_Degradation_study_of_Doxycycline_in_bulk_and_formulation_by_UV-Visible_spectrophotometry
https://www.benchchem.com/product/b15603433#4-epidoxycycline-as-a-doxycycline-impurity-standard
https://www.benchchem.com/product/b15603433#4-epidoxycycline-as-a-doxycycline-impurity-standard
https://www.benchchem.com/product/b15603433#4-epidoxycycline-as-a-doxycycline-impurity-standard
https://www.benchchem.com/product/b15603433#4-epidoxycycline-as-a-doxycycline-impurity-standard
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15603433?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15603433?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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